Cas no 88958-15-0 (Ethyl 5-(p-tolyl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(p-tolyl)isoxazole-3-carboxylate
• CAS No: 88958-15-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD08446402
• CID: 710615
• PubChem ID: 329815971
• Update Time: 2025-10-05

Ethyl 5-(p-tolyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(p-tolyl)isoxazole-3-carboxylate
• 3-Isoxazolecarboxylicacid, 5-(4-methylphenyl)-, ethyl ester
• ethyl 5-p-tolylisoxazole-3-carboxylate
• ETHYL 5-(4-METHYLPHENYL)-1,2-OXAZOLE-3-CARBOXYLATE
• Ethyl 5-p-tolylisoxazole-3-carboxylate, AldrichCPR
• 3-ethoxycarbonyl-5-(p-tolyl)isoxazole
• FT-0725044
• MFCD08446402
• DTXSID50629705
• 88958-15-0
• DB-002311

• MDL： MFCD08446402
• Inchi： 1S/C13H13NO3/c1-3-16-13(15)11-8-12(17-14-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
• InChI Key： XPIUEGYFYXHZBH-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Ethyl 5-(p-tolyl)isoxazole-3-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes